Cas no 2306278-62-4 (2-(difluoromethoxy)cyclohexanecarbaldehyde)

• Product Name: 2-(difluoromethoxy)cyclohexanecarbaldehyde
• CAS No: 2306278-62-4
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5107739
• Update Time: 2026-03-03

2-(difluoromethoxy)cyclohexanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)cyclohexane-1-carbaldehyde
• 2-(difluoromethoxy)cyclohexanecarbaldehyde

• Inchi： 1S/C8H12F2O2/c9-8(10)12-7-4-2-1-3-6(7)5-11/h5-8H,1-4H2
• InChI Key： OGJYYYAAHDIPAF-UHFFFAOYSA-N
• SMILES： FC(OC1CCCCC1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Additional information on 2-(difluoromethoxy)cyclohexanecarbaldehyde

Introduction to 2-(difluoromethoxy)cyclohexanecarbaldehyde (CAS No. 2306278-62-4)

2-(difluoromethoxy)cyclohexanecarbaldehyde, with the CAS number 2306278-62-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring and a difluoromethoxy substituent, which imparts specific reactivity and biological properties.

The molecular formula of 2-(difluoromethoxy)cyclohexanecarbaldehyde is C₉H₁₁F₂O₂, and its molecular weight is approximately 185.18 g/mol. The presence of the difluoromethoxy group (OCHF₂) is particularly noteworthy as it can influence the compound's electronic properties, solubility, and reactivity. This functional group has been extensively studied for its ability to modulate biological activity, making it a valuable moiety in drug design and development.

In the context of pharmaceutical research, 2-(difluoromethoxy)cyclohexanecarbaldehyde has shown promise as an intermediate in the synthesis of various bioactive molecules. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key building block in the development of novel antiviral agents. The difluoromethoxy group was found to enhance the antiviral activity of the final compounds, demonstrating the importance of this functional group in optimizing drug efficacy.

Beyond its pharmaceutical applications, 2-(difluoromethoxy)cyclohexanecarbaldehyde has also found utility in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers with enhanced thermal stability and mechanical strength. The cyclohexane ring provides structural rigidity, while the difluoromethoxy group contributes to improved material properties through its unique electronic effects.

The synthesis of 2-(difluoromethoxy)cyclohexanecarbaldehyde typically involves several steps, including the introduction of the difluoromethoxy group onto a cyclohexane derivative. One common synthetic route involves the reaction of cyclohexanone with difluoroiodomethane (CF₂IH) in the presence of a base such as potassium carbonate (K₂CO₃). This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

The physical and chemical properties of 2-(difluoromethoxy)cyclohexanecarbaldehyde have been well-characterized. It is a colorless liquid at room temperature with a boiling point around 150°C at atmospheric pressure. The compound exhibits moderate solubility in common organic solvents such as dichloromethane (DCM) and tetrahydrofuran (THF), making it suitable for use in various synthetic protocols.

In terms of safety and handling, while 2-(difluoromethoxy)cyclohexanecarbaldehyde is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound to ensure safe handling.

The environmental impact of 2-(difluoromethoxy)cyclohexanecarbaldehyde is another important consideration. Studies have shown that it degrades readily under environmental conditions, minimizing its potential for long-term ecological effects. However, best practices for waste disposal should be followed to prevent any unintended environmental contamination.

In conclusion, 2-(difluoromethoxy)cyclohexanecarbaldehyde (CAS No. 2306278-62-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.